Cas no 98600-34-1 (4-bromo-3-formylindole)

• Product Name: 4-bromo-3-formylindole
• CAS No: 98600-34-1
• MF: C₉H₆BrNO
• MW: 224.054041385651
• MDL: MFCD05864695
• CID: 61987
• PubChem ID: 2763178
• Update Time: 2025-10-28

4-bromo-3-formylindole Chemical and Physical Properties

Names and Identifiers

• 4-Bromoindole-3-carboxaldehyde
• 4-Bromo-1H-indole-3-carbaldehyde
• 4-Bromo-3-formylindole
• 4-Bromoindole-3-carboxyaldehyde
• 4-bromo-1H-indole-3-carboxaldehyde
• 4-bromoindole-3-carbaldehyde
• 1H-Indole-3-carboxaldehyde, 4-bromo-
• 4-bromo-3-formyl-1h-indole
• PubChem7682
• 4-bromo-indole-3-carboxaldehyde
• IPAFHZDRYAWZOB-UHFFFAOYSA-
• IPAFHZDRYAWZOB-UHFFFAOYSA-N
• 4-Bomo-1H-indole-3-carbaldehyde
• 4-bromo-1H
• 4-bromo-3-formylindole

• MDL： MFCD05864695
• Inchi： 1S/C9H6BrNO/c10-7-2-1-3-8-9(7)6(5-12)4-11-8/h1-5,11H
• InChI Key： IPAFHZDRYAWZOB-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1C(C=O)=CN2

Computed Properties

• Exact Mass: 222.96300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 185
• Topological Polar Surface Area: 32.9

Experimental Properties

• Melting Point: 177.0 and le 183.0 deg-C
• Boiling Point: 395.6°C at 760 mmHg
• PSA: 32.86000
• LogP: 2.74290

4-bromo-3-formylindole Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Hazard Category Code： R21/22;R36/37/38
• Safety Instruction： S22; S26; S36/37/39
• Hazardous Material Identification：
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
• Risk Phrases：R21/22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 4-bromo-3-formylindole

Introduction to CAS No. 98600-34-1: 4-Bromo-3-formylindole

4-Bromo-3-formylindole, also known by its CAS registry number CAS No. 98600-34-1, is a fascinating compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is a derivative of indole, a bicyclic structure composed of a six-membered benzene ring fused to a five-membered nitrogen-containing ring. The presence of the bromine atom at the fourth position and the formyl group at the third position imparts unique chemical and biological properties to this molecule.

The structure of 4-bromo-3-formylindole is characterized by its indole backbone, which is known for its aromaticity and ability to participate in various chemical reactions. The bromine substituent at position four introduces electron-withdrawing effects, while the formyl group at position three adds electron-donating properties through resonance. This combination creates a molecule with a delicate balance of electronic and steric effects, making it a valuable building block in organic synthesis.

Recent studies have highlighted the potential of 4-bromo-3-formylindole in drug discovery and development. Its ability to act as a precursor for more complex molecules has been exploited in the synthesis of bioactive compounds, including antitumor agents, antimicrobial agents, and kinase inhibitors. For instance, researchers have reported that derivatives of this compound exhibit potent inhibitory activity against various cancer cell lines, suggesting its potential as an anticancer drug candidate.

In addition to its pharmacological applications, CAS No. 98600-34-1 has found use in materials science as a component in the synthesis of functional materials such as coordination polymers and metal-organic frameworks (MOFs). The indole moiety serves as a versatile ligand due to its ability to coordinate with metal ions through both nitrogen and oxygen atoms, leading to the formation of highly ordered and porous structures with applications in gas storage, catalysis, and sensing.

The synthesis of 4-bromo-3-formylindole typically involves multi-step processes that combine nucleophilic aromatic substitution, oxidation, and coupling reactions. One common approach involves the bromination of indole derivatives followed by selective oxidation to introduce the formyl group. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation.

The biological activity of 4-bromo-3-formylindole is closely tied to its ability to interact with cellular targets such as enzymes, receptors, and DNA. For example, studies have shown that this compound can inhibit the activity of certain kinases involved in cell signaling pathways that are critical for cancer progression. Furthermore, its formyl group can undergo metabolic transformations within biological systems, leading to the formation of bioactive metabolites that enhance its therapeutic potential.

In terms of applications beyond drug discovery and materials science, CAS No. 98600-34-1 has been explored for its role in chemical sensing and detection technologies. The indole-based structure allows for selective recognition of specific analytes through molecular imprinting or fluorescence-based sensing mechanisms. This property makes it a promising candidate for developing sensors capable of detecting harmful substances in environmental or clinical settings.

The future prospects for 4-bromo-3-formylindole are bright, with ongoing research focusing on optimizing its properties for diverse applications. Advances in computational chemistry are enabling researchers to predict the behavior of this compound under various conditions, facilitating rational design strategies for new derivatives with enhanced functionality.

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